Cas no 2227891-21-4 (1-tert-butyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-tert-butyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2227891-21-4
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 6198014
• PubChem ID: 165875684
• Update Time: 2025-07-02

1-tert-butyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid
• EN300-1628050
• 2227891-21-4

• Inchi： 1S/C12H23NO2/c1-8(2)9-6-13(12(3,4)5)7-10(9)11(14)15/h8-10H,6-7H2,1-5H3,(H,14,15)/t9-,10+/m0/s1
• InChI Key： NJOGTCCXWKPNLH-VHSXEESVSA-N
• SMILES： OC([C@@H]1CN(C(C)(C)C)C[C@H]1C(C)C)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-tert-butyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-tert-butyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 2227891-21-4)

In the realm of organic chemistry and pharmaceutical research, 1-tert-butyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 2227891-21-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyrrolidine backbone and tert-butyl and isopropyl substituents, is a subject of interest for researchers exploring novel bioactive molecules and drug intermediates. Its molecular formula and precise stereochemistry make it a valuable candidate for medicinal chemistry and catalysis studies.

The growing demand for custom synthesis and high-purity compounds in the pharmaceutical industry has placed 1-tert-butyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid in the spotlight. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such structurally diverse molecules. Researchers are increasingly leveraging machine learning tools to predict the physicochemical properties and biological activity of this compound, aligning with the broader shift toward data-driven research in life sciences.

One of the key advantages of 1-tert-butyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid lies in its versatility. The presence of both carboxylic acid and tertiary amine functional groups allows for further derivatization, making it a promising scaffold for small-molecule libraries. This adaptability is particularly relevant in the context of fragment-based drug design, where modular building blocks are essential for optimizing binding affinity and selectivity against therapeutic targets.

From a synthetic perspective, the compound's stereocenter at the 3-position of the pyrrolidine ring introduces opportunities for chiral synthesis and asymmetric catalysis. This aspect is critical for developing enantiomerically pure pharmaceuticals, a major focus area in modern green chemistry initiatives. The tert-butyl group also contributes to enhanced steric hindrance, which can influence reaction kinetics and product stability—a topic frequently explored in mechanistic studies.

In the context of sustainability and green synthesis, researchers are investigating eco-friendly routes to produce 1-tert-butyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid. Techniques such as flow chemistry and catalytic hydrogenation are being evaluated to minimize waste and improve atom economy. These efforts align with global initiatives to reduce the environmental footprint of chemical manufacturing, a topic widely discussed in industry forums and academic conferences.

The compound's potential extends beyond pharmaceuticals. Recent studies have explored its utility in material science, particularly in the design of functional polymers and coordination complexes. Its ability to act as a ligand or building block for advanced materials underscores its interdisciplinary relevance. This versatility resonates with the increasing convergence of chemistry and nanotechnology, a trend driving innovation across multiple sectors.

For researchers and manufacturers, ensuring the reproducibility and scalability of 1-tert-butyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid synthesis remains a priority. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. These quality control measures are essential for meeting the stringent requirements of regulatory agencies and pharmaceutical standards.

As the scientific community continues to uncover new applications for this compound, its role in innovative therapeutics and advanced materials is expected to expand. With ongoing advancements in synthetic methodologies and characterization tools, 1-tert-butyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid exemplifies the intersection of fundamental research and industrial application—a hallmark of modern chemical innovation.